Cas no 64609-53-6 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-methyl-7-b-D-ribofuranosyl-)

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-methyl-7-b-D-ribofuranosyl- structure
64609-53-6 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-methyl-7-b-D-ribofuranosyl-
CAS No:64609-53-6
MF:C12H16N4O4
MW:280.279842376709
CID:523215
PubChem ID:323605
Update Time:2025-04-19

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-methyl-7-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-methyl-7-b-D-ribofuranosyl-
    • 2-(4-amino-5-methylpyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • Inchi: 1S/C12H16N4O4/c1-5-2-16(11-7(5)10(13)14-4-15-11)12-9(19)8(18)6(3-17)20-12/h2,4,6,8-9,12,17-19H,3H2,1H3,(H2,13,14,15)
    • InChI Key: DVJXSXCZROOLKL-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=C(C)C2=C(N)N=CN=C12)O)O

Computed Properties

  • Exact Mass: 280.11715500g/mol
  • Monoisotopic Mass: 280.11715500g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 127Ų
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